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Introduction

JC-171 is a selective inhibitor of the NOD-like receptor family pyrin-domain-containing 3
(NLRP3) inflammasome. By interfering with the interaction between NLRP3 and the apoptosis-
associated speck-like protein containing a CARD (ASC), JC-171 effectively blocks the
activation of the NLRP3 inflammasome. This inhibition prevents the subsequent release of pro-
inflammatory cytokines, including interleukin-1 (IL-1(). The targeted action of JC-171 makes it
a valuable tool for investigating the role of the NLRP3 inflammasome in various inflammatory
and autoimmune diseases. Notably, JC-171 has demonstrated efficacy in delaying disease
progression and reducing severity in a mouse model of multiple sclerosis, Experimental
Autoimmune Encephalomyelitis (EAE).[1][2]

These application notes provide detailed protocols for the preparation and storage of JC-171
solutions, as well as its application in both in vitro and in vivo experimental settings.

Physicochemical and Storage Information
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Property Value Reference
CAS Number 2112809-98-8 [1]
Molecular Formula C16H17CIN205S [3]
Molecular Weight 384.83 g/mol [3]
Appearance Solid [3]

Purity >98% (typical)

Solubility DMSO: = 250 mg/mL (649.64 o

mM)

Short-term (days to weeks) at
) 0 - 4°C. Long-term (months to

Storage of Solid ] [4]
years) at -20°C. Store in a dry

and dark environment.

Store in aliquots to avoid
] repeated freeze-thaw cycles.
Stock Solution Storage [1]
-20°C for up to 1 month. -80°C

for up to 6 months.

Experimental Protocols

Preparation of JC-171 Stock Solution (for in vitro and in
VIiVO use)

This protocol describes the preparation of a high-concentration stock solution of JC-171 in
Dimethyl Sulfoxide (DMSO).

Materials:
e JC-171 powder
e Anhydrous DMSO

 Sterile microcentrifuge tubes or vials
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e \ortex mixer

» Ultrasonic bath (optional)

o Calibrated pipettes

Procedure:

o Determine the required concentration and volume: Based on your experimental needs,
calculate the mass of JC-171 required. For example, to prepare 1 mL of a 100 mM stock
solution:

o Mass (g) = 100 mmol/L * 1 L * 384.83 g/mol = 38.483 g

o For 1 mL, this would be 38.483 mg.

e Weigh JC-171: Accurately weigh the calculated amount of JC-171 powder in a sterile
microcentrifuge tube.

o Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube. For a 250 mg/mL
stock solution, add 1 mL of DMSO to 250 mg of JC-171.[1]

e Dissolve the compound:

o Vortex the solution thoroughly until the powder is completely dissolved.

o To aid dissolution, the tube can be gently warmed to 37°C and/or sonicated in an
ultrasonic bath for a short period.[1]

o Visually inspect the solution to ensure it is clear and free of any particulate matter.

 Aliquot and store:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This is critical to avoid degradation from repeated freeze-thaw cycles.[1]

o Store the aliquots at -20°C for short-term use (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[1]
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In Vitro Protocol: Inhibition of IL-1 Release in
Macrophages

This protocol outlines the procedure for evaluating the inhibitory effect of JC-171 on NLRP3
inflammasome activation in a macrophage cell line.

Materials:

J774A.1 murine macrophage cells[1]

o Complete cell culture medium (e.g., DMEM with 10% FBS and antibiotics)
e JC-171 stock solution (in DMSO)

o Lipopolysaccharide (LPS)

o Adenosine triphosphate (ATP)

e Phosphate-buffered saline (PBS)

o ELISA kit for mouse IL-1f3

o 96-well cell culture plates

Procedure:

o Cell Seeding: Seed J774A.1 cells in a 96-well plate at a suitable density and allow them to
adhere overnight.

e JC-171 Treatment:

o Prepare serial dilutions of the JC-171 stock solution in complete cell culture medium to
achieve final concentrations ranging from 0 to 100 uM.[3][5] Ensure the final DMSO
concentration is consistent across all wells and does not exceed a level toxic to the cells
(typically <0.5%).

o Remove the old medium from the cells and add the medium containing the different
concentrations of JC-171.
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o Incubate the cells for 30 minutes.[3][5]

e NLRP3 Inflammasome Priming:
o Add LPS to each well to a final concentration of 1 pg/mL.
o Incubate for 4.5 hours.[3][5]
» NLRP3 Inflammasome Activation:
o Add ATP to each well to induce NLRP3 activation.
o Sample Collection and Analysis:
o Centrifuge the plate to pellet the cells.
o Collect the cell culture supernatants.

o Measure the concentration of IL-1[3 in the supernatants using a mouse IL-1[3 ELISA kit
according to the manufacturer's instructions.

o Data Analysis:

o Calculate the percentage of IL-1[3 inhibition for each JC-171 concentration relative to the
vehicle control (DMSO-treated cells).

o Determine the ICso value of JC-171, which is the concentration that inhibits 50% of the
LPS/ATP-induced IL-1f3 release. The reported ICso for JC-171 is 8.45 uM.[1]

In Vivo Protocol: Treatment of Experimental
Autoimmune Encephalomyelitis (EAE) in Mice

This protocol provides a method for administering JC-171 in a mouse model of multiple
sclerosis.

Materials:

e JC-171 stock solution (in DMSO)
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» Vehicle for injection (choose one of the formulations below)

e EAE-induced mice (e.g., C57BL/6 mice immunized with MOGss-5s5 peptide in Complete
Freund's Adjuvant and pertussis toxin)[1][3]

» Sterile syringes and needles for intraperitoneal (IP) injection
Formulation 1: PEG300, Tween-80, and Saline

o Preparation of the vehicle: Prepare a vehicle solution of 10% DMSO, 40% PEG300, 5%
Tween-80, and 45% saline.

e Preparation of JC-171 solution:

o Add the required volume of JC-171 DMSO stock solution to the appropriate volume of
PEG300 and mix until clear.

o Add Tween-80 and mix until clear.
o Finally, add saline to reach the final volume.

o The final solution should be clear. If precipitation occurs, gentle heating and/or sonication
may be used.[3] The solubility in this formulation is > 2.08 mg/mL.[3]

Formulation 2: Corn Oil
o Preparation of the vehicle: Prepare a vehicle solution of 10% DMSO and 90% Corn Oil.
e Preparation of JC-171 solution:

o Add the required volume of JC-171 DMSO stock solution to the corn oil.

o Mix thoroughly until a clear solution is obtained. The solubility in this formulation is = 2.08
mg/mL.[3][5]

Administration:

e Prophylactic Treatment:
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o Administer JC-171 at a dose of 100 mg/kg via intraperitoneal (IP) injection on days O, 1,
and 2 post-immunization, and every other day thereafter.[3]

o Therapeutic Treatment:

o Begin administration of JC-171 at a dose of 10 mg/kg (IP) every other day once the
clinical score of an individual mouse reaches 1 (limp tail).[3]

Monitoring:

» Monitor the mice daily for clinical signs of EAE and score them according to a standardized
scoring system.

e At the end of the experiment, tissues such as the spleen and spinal cord can be collected for
further analysis of inflammatory markers and immune cell populations (e.g., Th17 cells).[3]

Signaling Pathway and Experimental Workflow
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Caption: Mechanism of JC-171 action on the NLRP3 inflammasome pathway.
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Caption: Experimental workflows for in vitro and in vivo studies with JC-171.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8117439?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

